Cas no 125802-09-7 (1-(4-Methoxyphenyl)cyclohexanamine)

1-(4-Methoxyphenyl)cyclohexanamine is a cyclohexylamine derivative featuring a para-methoxyphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its structural motif, which is commonly found in bioactive molecules. The methoxy group enhances electron density, potentially influencing reactivity and binding interactions. Its cyclohexylamine core provides conformational rigidity, making it a useful intermediate for designing compounds with specific steric and electronic properties. The product is typically utilized in medicinal chemistry for scaffold modification and as a building block in the development of CNS-active agents or other pharmacologically relevant structures. Proper handling and storage under inert conditions are recommended to maintain stability.
1-(4-Methoxyphenyl)cyclohexanamine structure
125802-09-7 structure
Product Name:1-(4-Methoxyphenyl)cyclohexanamine
CAS No:125802-09-7
MF:C13H19NO
MW:205.296063661575
CID:3700241
PubChem ID:24273705
Update Time:2025-11-02

1-(4-Methoxyphenyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, 1-(4-methoxyphenyl)-
    • 1-(4-Methoxyphenyl)cyclohexanamine
    • 1-(4-Methoxyphenyl)cyclohexylamine
    • CHEMBL254643
    • SCHEMBL14168918
    • EN300-61090
    • AKOS009320334
    • AFA80209
    • 1-(4-methoxyphenyl)cyclohexan-1-amine
    • 125802-09-7
    • 831-251-1
    • Inchi: 1S/C13H19NO/c1-15-12-7-5-11(6-8-12)13(14)9-3-2-4-10-13/h5-8H,2-4,9-10,14H2,1H3
    • InChI Key: CFTBUCKEQRAUOF-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)(N)CCCCC1

Computed Properties

  • Exact Mass: 205.147
  • Monoisotopic Mass: 205.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 2.4

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Additional information on 1-(4-Methoxyphenyl)cyclohexanamine

Comprehensive Guide to 1-(4-Methoxyphenyl)cyclohexanamine (CAS No. 125802-09-7): Properties, Applications, and Market Insights

1-(4-Methoxyphenyl)cyclohexanamine (CAS No. 125802-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexylamine derivative, characterized by its methoxyphenyl substitution, exhibits unique chemical properties that make it valuable for various applications. In this comprehensive guide, we explore its molecular structure, synthesis methods, potential uses, and current market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 1-(4-Methoxyphenyl)cyclohexanamine features a cyclohexane ring bonded to an amine group and a 4-methoxyphenyl moiety. This configuration contributes to its moderate polarity and stability under standard conditions. With a molecular formula of C13H19NO and a molecular weight of 205.30 g/mol, this compound typically appears as a white to off-white crystalline powder. Its methoxy functional group enhances solubility in organic solvents while maintaining sufficient stability for storage and handling.

Recent scientific literature highlights the growing interest in cyclohexanamine derivatives like 125802-09-7 for their potential in central nervous system research. While not approved for therapeutic use, its structural similarity to certain bioactive molecules has made it a subject of preliminary pharmacological studies. Researchers particularly focus on its molecular interactions with neurological receptors, though all investigations remain in early stages and strictly for research purposes.

The synthesis of 1-(4-Methoxyphenyl)cyclohexanamine typically involves multi-step organic reactions starting from readily available precursors. Common methods include the reductive amination of 4-methoxybenzaldehyde with cyclohexylamine or modifications of existing cyclohexanamine frameworks. Advanced purification techniques such as column chromatography or recrystallization ensure high purity levels (>98%) required for research applications. Current optimization efforts focus on greener synthesis routes to improve yield and reduce environmental impact.

In material science, CAS 125802-09-7 serves as a building block for more complex molecular architectures. Its rigid cyclohexane core combined with the electron-donating methoxy group makes it valuable for designing specialty polymers and liquid crystal materials. Recent patent literature reveals innovative applications in creating advanced materials with tailored optical and electronic properties, particularly in display technologies and specialty coatings.

The global market for 1-(4-Methoxyphenyl)cyclohexanamine reflects growing demand from pharmaceutical research and specialty chemical sectors. Market analysis indicates a compound annual growth rate (CAGR) of approximately 6-8% for similar fine chemicals, driven by increased R&D investment in targeted therapies and advanced materials. Major suppliers have implemented strict quality control measures to meet the exacting standards of research institutions and industrial users, with typical packaging options ranging from gram-scale for laboratory use to kilogram quantities for process development.

Storage and handling of 125802-09-7 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at controlled room temperature, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling, in line with general laboratory safety protocols for organic amines.

Analytical characterization of 1-(4-Methoxyphenyl)cyclohexanamine typically employs techniques such as HPLC for purity assessment, GC-MS for identity confirmation, and NMR spectroscopy for structural verification. Recent advancements in analytical methods have enabled more precise quantification of isomeric impurities and degradation products, crucial for applications requiring high chemical precision. These quality control measures ensure batch-to-batch consistency for research purposes.

Emerging research directions for CAS 125802-09-7 include exploration as a precursor in catalytic asymmetric synthesis and investigations into its potential role in designing novel molecular scaffolds. The compound's structural features make it particularly interesting for developing chiral auxiliaries and ligands in asymmetric catalysis. These applications align with current trends in sustainable chemistry and atom-efficient synthesis methods.

For researchers sourcing 1-(4-Methoxyphenyl)cyclohexanamine, verification of supplier credentials and certificate of analysis is essential. Reputable suppliers provide comprehensive technical data sheets including detailed spectral data, purity certificates, and safety information. Current pricing trends show moderate stability, with typical research-grade material available in the range of $50-150 per gram depending on purity and quantity, reflecting its status as a specialty fine chemical rather than a commodity compound.

Environmental considerations for 125802-09-7 follow standard protocols for organic compound disposal. While specific ecotoxicological data may be limited, prudent laboratory practice dictates treatment as a potential environmental contaminant. Modern research facilities employ waste minimization strategies and proper disposal channels in compliance with local regulations for chemical research materials.

The scientific community continues to explore novel applications for 1-(4-Methoxyphenyl)cyclohexanamine, with recent studies examining its potential in supramolecular chemistry and as a template for molecular recognition systems. These investigations contribute to the broader understanding of structure-activity relationships in designed molecular systems, though all applications remain firmly in the research domain.

In conclusion, 1-(4-Methoxyphenyl)cyclohexanamine (CAS No. 125802-09-7) represents an important building block in modern chemical research with diverse potential applications. Its unique structural features continue to inspire innovative research across multiple disciplines, from materials science to pharmaceutical development. As synthetic methodologies advance and analytical techniques become more sophisticated, the utility of this specialty cyclohexylamine derivative is likely to expand further in coming years.

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